Cas no 2938-66-1 (1,1-diethylnaphthalene)
1,1-diethylnaphthalene structure
Product Name:1,1-diethylnaphthalene
1,1-diethylnaphthalene Chemical and Physical Properties
Names and Identifiers
-
- 1,1-diethylnaphthalene
- Naphthalene, 1,1-diethyl-1,2,3,4-tetrahydro
- 4,4-diethyl-2,3-dihydro-1H-naphthalene
- 2938-66-1
- diethyltetralin
- DTXSID10334348
- DBFQMDNLSBZPMF-UHFFFAOYSA-N
- 1,1-Diethyl-1,2,3,4-tetrahydronaphthalene
-
- Inchi： 1S/C14H20/c1-3-14(4-2)11-7-9-12-8-5-6-10-13(12)14/h5-6,8,10H,3-4,7,9,11H2,1-2H3
- InChI Key： DBFQMDNLSBZPMF-UHFFFAOYSA-N
- SMILES： C1(CC)(CC)C2C=CC=CC=2CCC1
Computed Properties
- Exact Mass: 188.1566
- Monoisotopic Mass: 188.156500638g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.3
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
1,1-diethylnaphthalene Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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